Cas no 55792-35-3 (Benzene, 1-(heptyloxy)-2-isocyanato-)
55792-35-3 structure
Product Name:Benzene, 1-(heptyloxy)-2-isocyanato-
CAS No:55792-35-3
MF:C14H19NO2
MW:233.30616402626
CID:350889
PubChem ID:13308270
Update Time:2025-04-19
Benzene, 1-(heptyloxy)-2-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(heptyloxy)-2-isocyanato-
- 1-heptoxy-2-isocyanatobenzene
- 1-(HEPTYLOXY)-2-ISOCYANATOBENZENE
- DTXSID20536154
- 55792-35-3
-
- Inchi: 1S/C14H19NO2/c1-2-3-4-5-8-11-17-14-10-7-6-9-13(14)15-12-16/h6-7,9-10H,2-5,8,11H2,1H3
- InChI Key: GOPFHOHZJNVFNI-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1N=C=O)CCCCCCC
Computed Properties
- Exact Mass: 233.14167
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
Benzene, 1-(heptyloxy)-2-isocyanato- Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
55792-35-3 (Benzene, 1-(heptyloxy)-2-isocyanato-) Related Products
- 55792-37-5(4-(Heptyloxy)phenyl isocyanate)
- 5395-71-1(1-ethoxy-2-isocyanatobenzene)
- 32223-72-6(4-(Octyloxy)phenyl isocyanate)
- 32223-70-4(Benzene,1-(hexyloxy)-4-isocyanato-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk